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Compound of Interest

Ethyl 6-methoxy-1H-indole-2-
Compound Name:
carboxylate

Cat. No.: B084373

In-Depth Technical Guide: Ethyl 6-methoxy-1H-
iIndole-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 6-methoxy-1H-indole-2-
carboxylate, a heterocyclic compound of interest in medicinal chemistry and drug discovery.
This document consolidates its chemical identifiers, physicochemical properties, synthesis
methodologies, and available biological activity data.

Core Identifiers and Properties

Ethyl 6-methoxy-1H-indole-2-carboxylate is a key intermediate in the synthesis of various
biologically active molecules. Its fundamental identifiers and properties are summarized below.

Identifier Value

CAS Number 15050-04-1[1]

Molecular Formula C12H13NOs

IUPAC Name ethyl 6-methoxy-1H-indole-2-carboxylate
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A comprehensive summary of physicochemical data is pending the acquisition of more specific
experimental results.

Synthesis and Experimental Protocols

The synthesis of Ethyl 6-methoxy-1H-indole-2-carboxylate can be achieved through several
established routes for indole ring formation, followed by esterification. The Reissert indole
synthesis is a classical and reliable method for preparing benzene-substituted indole-2-
carboxylates. This reaction typically involves the condensation of a 2-nitrotoluene derivative
with diethyl oxalate in the presence of a base, followed by reductive cyclization of the resulting
2-nitrophenylpyruvate.

A common synthetic approach involves the esterification of the corresponding carboxylic acid,
6-methoxy-1H-indole-2-carboxylic acid.

Conceptual Synthesis Workflow:
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Caption: Conceptual workflow for the synthesis of Ethyl 6-methoxy-1H-indole-2-carboxylate.

While specific, detailed experimental protocols for the direct synthesis of Ethyl 6-methoxy-1H-
indole-2-carboxylate are not readily available in the public domain, the general procedures for
indole-2-carboxylate synthesis can be adapted. For instance, a general method for the
synthesis of ethyl indole-2-carboxylate involves the reductive cyclization of ethyl o-
nitrophenylpyruvate using platinum-catalyzed hydrogenation.[2]

Spectroscopic and Analytical Data
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Consolidated spectroscopic data for Ethyl 6-methoxy-1H-indole-2-carboxylate is crucial for
its unambiguous identification and characterization. While a complete, verified dataset is not
currently available, related structures provide expected spectral features.

Expected Spectroscopic Data:

Technique Expected Features

Signals corresponding to the ethyl group (triplet
and quartet), a singlet for the methoxy grou

14 NMR q ) ! g . y group
protons, and distinct aromatic protons of the

indole ring system.

Resonances for the carbonyl carbon of the
13C NMR ester, the ethyl group carbons, the methoxy
carbon, and the carbons of the indole core.

Characteristic absorption bands for the N-H
IR Spectroscopy stretch of the indole, C=0 stretch of the ester,
and C-O stretches.

M Spect . A molecular ion peak corresponding to the
ass Spectrometry _
molecular weight of the compound.

Researchers are advised to acquire and interpret their own analytical data for confirmation.

Biological Activity and Potential Applications

The biological activities of various indole derivatives have been extensively studied. While
specific data for Ethyl 6-methoxy-1H-indole-2-carboxylate is limited, the parent compound,
6-methoxy-1H-indole-2-carboxylic acid, has been identified as an antifungal metabolite
produced by Bacillus toyonensis.[3][4] This suggests that derivatives, including the ethyl ester,
may also possess interesting biological properties.

Furthermore, indole-2-carboxamides have been identified as a promising class of
antituberculosis agents.[5] The core indole-2-carboxylate scaffold is a key pharmacophore in
the development of new therapeutic agents.
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Logical Relationship of Compound and its Potential Activity:

CENEOAEEERGEIEE  Esterification
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2-carboxylic acid .

indole-2-carboxylate (e.g., Antifungal, Antitubercular)

Click to download full resolution via product page

Caption: Relationship between the parent acid, the target ester, and its potential biological
activities.

Further research is warranted to fully elucidate the biological profile of Ethyl 6-methoxy-1H-
indole-2-carboxylate, including its mechanism of action and potential therapeutic applications.

Safety and Handling

Detailed safety and handling information specific to Ethyl 6-methoxy-1H-indole-2-
carboxylate is not readily available. However, based on the data for the parent compound, 6-
methoxy-1H-indole-2-carboxylic acid, the following general precautions should be observed:

» Hazard Statements: May cause skin irritation, serious eye irritation, and respiratory irritation.

[6]

e Precautionary Measures: Use in a well-ventilated area, wear appropriate personal protective
equipment (gloves, eye protection), and avoid breathing dust/fume/gas/mist/vapors/spray.[6]

Users should always consult the specific Safety Data Sheet (SDS) provided by the supplier
before handling this chemical.

This document is intended for informational purposes only and does not constitute a substitute
for professional scientific guidance or a comprehensive safety assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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